Cas no 138799-98-1 (methyl 2-[1-(aminomethyl)cyclohexyl]acetate)

• Product Name: methyl 2-[1-(aminomethyl)cyclohexyl]acetate
• CAS No: 138799-98-1
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD16070845
• CID: 4459214
• PubChem ID: 21692047
• Update Time: 2025-11-02

methyl 2-[1-(aminomethyl)cyclohexyl]acetate Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid, 1-(aminomethyl)-, methyl ester
• METHYL 2-[1-(AMINOMETHYL)CYCLOHEXYL]ACETATE
• Gabapentin Impurity 15
• Gabapentin Methyl Ester
• Methyl Gabapentin Ester
• SYKKFHNKTXXXCK-UHFFFAOYSA-N
• CHEMBL1192782
• DTXSID70617008
• Methyl [1-(aminomethyl)cyclohexyl]acetate
• methyl 1-aminomethyl-1-cyclohexaneacetate
• EN300-134159
• Methyl 2-(1-(aminomethyl)cyclohexyl)acetate
• SCHEMBL1643330
• Y10349
• methyl 1-aminomethyl-1-cyclohexane-acetate
• AKOS010925565
• 138799-98-1
• MFCD16070845
• methyl 2-[1-(aminomethyl)cyclohexyl]acetate

• MDL： MFCD16070845
• Inchi： 1S/C10H19NO2/c1-13-9(12)7-10(8-11)5-3-2-4-6-10/h2-8,11H2,1H3
• InChI Key： SYKKFHNKTXXXCK-UHFFFAOYSA-N
• SMILES： O(C)C(CC1(CN)CCCCC1)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-[1-(aminomethyl)cyclohexyl]acetate

Comprehensive Guide to Methyl 2-[1-(Aminomethyl)Cyclohexyl]Acetate (CAS No. 138799-98-1)

Methyl 2-[1-(aminomethyl)cyclohexyl]acetate (CAS No. 138799-98-1) is a specialized organic compound with a unique structural framework, combining a cyclohexyl ring with an aminomethyl and acetate functional group. This compound has garnered significant attention in pharmaceutical and fine chemical research due to its versatile applications and synthetic potential. In this article, we delve into its properties, synthesis, applications, and market trends while addressing frequently asked questions in the field.

The molecular structure of methyl 2-[1-(aminomethyl)cyclohexyl]acetate features a cyclohexane backbone substituted with an aminomethyl group at the 1-position and an acetate ester at the 2-position. This configuration imparts both lipophilic and hydrophilic characteristics, making it valuable in drug design and intermediate synthesis. Researchers often explore its reactivity in peptide coupling reactions and as a building block for bioactive molecules.

One of the key reasons for the growing interest in CAS 138799-98-1 is its role in the development of central nervous system (CNS) therapeutics. The compound’s structural similarity to neuromodulators has led to its investigation in preclinical studies for neurodegenerative diseases—a hot topic in 2024 due to rising global health concerns. Additionally, its ester group allows for prodrug strategies, enhancing bioavailability in drug formulations.

From a synthetic chemistry perspective, methyl 2-[1-(aminomethyl)cyclohexyl]acetate is typically prepared via reductive amination of cyclohexane derivatives followed by esterification. Recent advancements in green chemistry have optimized its production using catalytic methods, reducing waste and improving yields—an area highly searched in academic and industrial forums. Environmental sustainability in chemical synthesis remains a priority, aligning with global regulatory trends.

The compound’s applications extend beyond pharmaceuticals. It serves as a precursor in flavor and fragrance industries, where its mild, ester-like odor profile is leveraged in perfumery. Furthermore, material scientists utilize its rigid cyclohexyl core to design high-performance polymers, addressing demands in lightweight materials for automotive and aerospace sectors—a trending topic in material science communities.

Market insights reveal that CAS 138799-98-1 is witnessing steady demand, particularly in North America and Europe, driven by R&D investments in life sciences. Suppliers emphasize high-purity grades (>98%) to meet stringent industry standards. SEO analytics indicate frequent searches for "methyl 2-[1-(aminomethyl)cyclohexyl]acetate suppliers" and "synthetic routes for CAS 138799-98-1," reflecting commercial and academic interest.

Safety and handling of methyl 2-[1-(aminomethyl)cyclohexyl]acetate follow general laboratory protocols. While not classified as hazardous, proper ventilation and PPE are recommended during handling. Regulatory databases like REACH and FDA list it as compliant for research use, a point often queried by compliance officers.

In conclusion, methyl 2-[1-(aminomethyl)cyclohexyl]acetate (CAS No. 138799-98-1) exemplifies the intersection of chemistry and innovation. Its multifaceted roles in drug discovery, sustainable synthesis, and industrial applications position it as a compound of enduring relevance. For researchers and purchasers, staying updated on its evolving applications is crucial to leveraging its full potential.